Cas no 217466-04-1 (Pannellin; 1-Ac)
Pannellin; 1-Ac structure
Product name:Pannellin; 1-Ac
CAS No:217466-04-1
MF:C30H28O10
MW:548.537329673767
CID:6715638
Pannellin; 1-Ac Chemical and Physical Properties
Names and Identifiers
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- (-)-Pannellin 1-O-acetate
- Pannellin; 1-Ac
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- Inchi： 1S/C30H28O10/c1-16(31)39-27-22(28(32)36-4)23(17-8-6-5-7-9-17)30(18-10-12-19(34-2)13-11-18)29(27,33)24-20(40-30)14-21-25(26(24)35-3)38-15-37-21/h5-14,22-23,27,33H,15H2,1-4H3
- InChI Key： ZWGZFGVICLTCML-UHFFFAOYSA-N
- SMILES： COC(C1C(C2C=CC=CC=2)C2(C(C3C(OC)=C4C(OCO4)=CC=3O2)(O)C1OC(=O)C)C1C=CC(OC)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 40
- XLogP3: 1.779
Pannellin; 1-Ac Related Literature
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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4. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
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